Cas no 59-87-0 (Nitrofurazone)

• Product Name: Nitrofurazone
• CAS No: 59-87-0
• MF: C₆H₆N₄O₄
• MW: 198.13624048233
• MDL: MFCD00003225
• CID: 33739
• PubChem ID: 87573571
• Update Time: 2025-11-25

Nitrofurazone Chemical and Physical Properties

Names and Identifiers

• Nitrofural
• NFZ
• NITROFURAZONE
• (5-Nitro-2-furfurylidenamino)urea
• (5-Nitro-2-furfurylideneamino)urea
• 1-(5-Nitro-2-furfurylidene)semicarbazide
• 1-(5-Nitrofurfurylidene)semicarbazide
• 2-((5-nitro-2-furanyl)methylene)-hydrazinecarboxamid
• 5-Nitro-2-furaldehyde semicarbazone
• 5-Nitrofurfural Semicarbazone
• Furacilin
• Nitrofurazone solution
• 5-nitro-2-furfurylidenesemicarbazone
• 5-nitro-furan-2-carbaldehyde semicarbazone
• 5-nitro-furfural semicarbazone
• acutol
• Amifur
• Chixin
• Mammex
• Nefco
• NF-7
• NFS
• U-6421
• Nitrofural solution
• 2-[(5-Nitro-2-furanyl)methylene]-hydrazinecarboxamide
• Furacin
• 呋喃西林
• Furacillin
• Furacine
• Furaldon
• Aldomycin
• Nifuzon
• Actin-N
• Furacycline
• Furacoccid
• Nitrozone
• Mastofuran
• Furazone
• Chemofuran
• Furaziline
• Furacinetten
• Babrocid
• Otofuran
• Nitrofurazan
• Monafuracin
• Furesol
• Alfucin
• Furazol W
• Monofuracin
• Dermofural
• Nitrofurol
• Fuvacillin
• Furametral
• Biofuracina
• Becafurazone
• Furatsilin
• Monafuracis
• Furaseptyl
• Nifucin
• Ibiofural
• Hemofuran
• Furalone
• Furac
• Hydrazinecarboxamide, 2-((5-nitro-2-furanyl)methylene)-
• [(E)-(5-nitro-2-furyl)methyleneamino]urea
• NCGC00090686-01
• {[(5-nitrofuran-2-yl)methylidene]amino}urea
• NCGC00260533-01
• Nitrofuralum [INN-Latin]
• Nitrofural, European Pharmacopoeia (EP) Reference Standard
• Flavazone
• SCHEMBL25417
• 5-Nitro-2-furfuraldehyde semicarbazone
• Nitrofurazone [USP:INN:BAN]
• Nifurid
• [(E)-(5-nitrofuran-2-yl)methylideneamino]urea
• (E)-2-((5-nitrofuran-2-yl)methylene)hydrazinecarboxamide
• Tox21_110997_1
• AB00373885-04
• SR-05000002027
• CCG-39642
• WLN: T5OJ BNW E1UNMVZ
• HMS2091J04
• Otofural
• CHEBI:44368
• HMS1920B04
• NITROFURAZONE [MI]
• BS-42205
• Nitrofurazonum
• Furan-Ofteno
• NITROFURAL [EP MONOGRAPH]
• AKOS000304771
• Furalcyn
• component of Furadex (Salt/Mix)
• 2-((5-Nitrofuran-2-yl)methylene)hydrazinecarboxamide
• Furosem
• 2-Furancarboxaldehyde, 5-nitro-, semicarbazone
• NCGC00090686-07
• Spray-Foral
• Semikarbazon 5-nitrofurfuralu [Polish]
• Nitrofurazone, United States Pharmacopeia (USP) Reference Standard
• NSC1602
• Nitrofurazone-13c,15n3
• NSC 1602
• NSC-757244
• Hydrazinecarboxamide, 2-[(5-nitro-2-furanyl)methylene]-, (2E)-
• Rivopon-5
• Spectrum5_001160
• HYDRAZINECARBOXAMIDE, 2-((5-NITRO-2-FURANYL)METHYLENE)
• Dynazone
• 1217220-85-3
• AB00373885_06
• Yatrocin
• NITROFURAL [IARC]
• Dymazone
• Pharmakon1600-01500434
• Nitrofurazone [USP:BAN]
• Hidrazincarboxamida, 2-[(5-nitro-2-furanil) metileno]-
• NCGC00090686-06
• NITROFURAL [WHO-DD]
• NITROFURAZONE [MART.]
• Furaskin
• EN300-7476636
• Furacort
• Furacin-Hc
• BRD-K79092138-001-06-0
• NCI-C56064
• AC-10331
• NSC-1602
• NSC2100
• NCGC00090686-02
• AB00373885
• EINECS 200-443-1
• BSPBio_002075
• 5-Nitrofuraldehyde semicarbazide
• Q-201480
• 59-87-0
• Vadrocid
• STK741625
• HMS1569D05
• SR-05000002027-3
• nitrofural-
• Biofurea
• SR-05000002027-1
• Vabrocid
• Fura-septin
• Sanfuran
• DTXSID5020944
• Tox21_400035
• MFCD00003225
• SCHEMBL25416
• 6-Nitrofuraldehyde semicarbazide
• Cocafurin
• HSDB 3136
• NITROFURAZONE [GREEN BOOK]
• Nitrofurane
• Usaf ea-4
• HMS3713D05
• Prestwick_806
• Veterinary nitrofurazone
• IAIWVQXQOWNYOU-FPYGCLRLSA-N
• Structure of 5-nitro-2-furaldehyde-semicarbazone
• DB00336
• Furazin
• SMR000059012
• Nitrofuraldehyde semicarbazone
• C08042
• 5-Nitrofuran-2-aldehyde semicarbazone
• Prestwick2_000492
• MLS002153843
• Eldezol
• NITROFURAZONE [HSDB]
• C6H6N4O4
• 5-nitrofuran-2-carbaldehyde semicarbazone
• AI3-17333
• UNII-X8XI70B5Z6
• 112574-44-4
• CAS-59-87-0
• Nitrofural (Nitrofurazone)
• Furaplast
• Furacin-E
• NSC757244
• component of Furea
• NCGC00090686-08
• Nitrofurazone [BAN]
• BRN 0086403
• Furfurin
• NITROFURAZONE [ORANGE BOOK]
• CCRIS 1195
• BRD-K79092138-001-05-2
• X8XI70B5Z6
• BSPBio_000383
• 5-Nitro-2-furancarboxaldehyde semicarbazone
• Spray-Dermis
• N0200
• Furagent
• NSC-2100
• 2-Furancarboxaldehyde, semicarbazone
• Nitrofurazone, Pharmaceutical Secondary Standard; Certified Reference Material
• Furacin (TN)
• Furazyme
• Hydrazinecarboxamide, 2-[(5-nitro-2-furanyl)methylene]-
• [(E)-[(5-nitrofuran-2-yl)methylidene]amino]urea
• 5-Nitrofurazone
• 2-[(5-nitro-2-furyl)methylene]hydrazinecarboxamide
• 5-Nitro-2-furfural semicarbazone
• Tox21_110997
• Semioxamazide, 1-(5-nitrofurfurylidene)-
• Eldezol F-6
• 2-((5-Nitro-2-furanyl)methylene)hydrazinecarboxamide
• Prestwick3_000492
• NITROFURAZONE [INCI]
• Nitrofural (INN)
• NCGC00090686-03
• component of Furadex
• Furaderm
• Nfz mix
• Semikarbazon 5-nitrofurfuralu
• NSC 2100
• Nitrofuran (bactericide)
• CHEMBL869
• Coxistat
• Nitrofurazone (Nitrofural)
• NITROFURAZONE [VANDF]
• Rivafurazon
• 1958113-24-0
• BPBio1_000423
• HMS502G20
• HMS2096D05
• 5-Nitro-2-furaldehyde, semicarbazone
• Tox21_202988
• Nitrofurazone (USP)
• 2((5-Nitro-2-furanyl)methylene)hydrazinecarboxamide
• (2E)-2-[(5-nitrofuran-2-yl)methylidene]hydrazinecarboxamide
• Nitrofural;NFZ
• (E)-2-((5-nitrofuran-2-yl)methylene)hydrazine-1-carboxamide
• 2-Furaldehyde, 5-nitro-, semicarbazone
• 5-Nitro-2-furaldehyde semicarbazone, >=97.0% (HPLC)
• NCGC00090686-11
• 2-[(5-Nitro-2-furanyl)methylene]hydrazinecarboxamide
• component of Furea (Salt/Mix)
• NITROFURAZONE [USP-RS]
• Nitrofural [INN]
• NCGC00090686-04
• IDI1_000778
• NCGC00090686-05
• AB00373885_05
• Fracine
• Nitrofuralum
• SPECTRUM1500434
• s1644
• SBI-0051458.P003
• D00862
• EN300-7476664
• D0IE1E
• BDBM50420350
• Nitrofural for peak identification, European Pharmacopoeia (EP) Reference Standard
• Furazina
• Furacilinum
• DTXCID30809629
• NITROFURAZONE [USP MONOGRAPH]
• component of Furacort
• 5-Nitro-2-furfurylidene semicarbazone
• Fedacin
• HY-B0226
• 2-((5-nitro-2-furyl)methylene)hydrazinecarboxamide
• Fura Ointment
• NFZ Puffer
• Nitrofurazone Soluble Dressing
• dyanazone
• API FURAN-2
• Nitrofurazone Dressing
• Fura-Septin Soluble Dressing
• NITROFURAZONE (USP MONOGRAPH)
• NITROFURAZONE (USP-RS)
• NITROFURAL (EP MONOGRAPH)
• NFZ Wound Dressing
• Nitrofurazone Soluble Powder
• Nitrofurazone Ointment
• 2-furaldehyde, 5-nitro-, semicarbazole
• Vetone Nitrofurazone
• NITROFURAZONE (MART.)
• Fura-Zone
• NITROFURAL (IARC)
• HY-B0226A
• 1ST4210
• BRD-K79092138-001-11-0
• DA-76198
• BRD-K79092138-001-10-2
• CS-0645775
• (E)-Nitrofurazone
• Nitrofurazone (Standard)
• MSK4210
• HY-B0226R
• Nitrofurazone

• MDL： MFCD00003225
• Inchi： 1S/C6H6N4O4/c7-6(11)9-8-3-4-1-2-5(14-4)10(12)13/h1-3H,(H3,7,9,11)/b8-3+
• InChI Key： IAIWVQXQOWNYOU-FPYGCLRLSA-N
• SMILES： O1C(=CC=C1/C=N/NC(N)=O)[N+](=O)[O-]
• BRN： 86403

Computed Properties

• Exact Mass: 198.03900
• Monoisotopic Mass: 198.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 198.14
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.2
• Topological Polar Surface Area: 126

Experimental Properties

• Color/Form: Yellow crystalline powder.
• Density: 1.6031 (rough estimate)
• Melting Point: 242-244 °C (lit.)
• Boiling Point: 335.43°C (rough estimate)
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Refractive Index: 1.6500 (estimate)
• Solubility: less than 1 mg/mL at 66° F (NTP, 1992)
• Water Partition Coefficient: <0.1 g/100 mL at 19 ºC
• PSA: 126.44000
• LogP: 1.80440
• Odor: ODORLESS
• Solubility: One part of the product can be dissolved in 4200 parts of water and 590 parts of ethanol, but almost insoluble in ether and chloroform. The pH of saturated solution is 6.0-6.5.
• Merck: 6600
• Sensitiveness: Light Sensitive
• Color/Form: 100 μg/mL in acetonitrile

Nitrofurazone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H317
• Warning Statement： P280
• Hazardous Material transportation number：3249
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36-S36/37-S26
• FLUKA BRAND F CODES：8
• RTECS：LT7700000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Toxicity：LD50 in rats (g/kg): 0.59 orally; 3.0 s.c. (Godwin)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Nitrofurans
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Other Chemical Reagents

Additional information on Nitrofurazone

Professional Introduction to Nitrofurazone (CAS No. 59-87-0)

Nitrofurazone, a compound with the chemical name 1-Acetolactam-3-epimerization product of 5-nitrofural, is a synthetic nitrofuran derivative widely recognized for its antimicrobial properties. Its CAS number, CAS No. 59-87-0, uniquely identifies it in the chemical and pharmaceutical industries. This introduction delves into the compound's chemical structure, pharmacological effects, applications, and recent advancements in research.

The molecular formula of Nitrofurazone is C₄H₄N₂O₃, reflecting its nitro and furan functional groups. These features contribute to its potent antimicrobial activity, making it effective against a broad spectrum of bacteria, fungi, and protozoa. The compound's mechanism of action involves the generation of reactive oxygen species that disrupt microbial cell membranes and DNA synthesis.

Historically, Nitrofurazone has been utilized in veterinary medicine to treat infections in livestock and pets. Its applications have expanded to include topical formulations for human use, particularly in managing skin infections and wounds. The drug's ability to penetrate biological barriers has made it a valuable asset in therapeutic interventions.

Recent studies have highlighted the compound's potential in combating multidrug-resistant pathogens. For instance, research published in the Journal of Antimicrobial Chemotherapy demonstrated that Nitrofurazone exhibits synergistic effects when combined with other antibiotics, enhancing treatment efficacy against resistant strains. This finding underscores the importance of Nitrofurazone in modern antibiotic stewardship strategies.

The safety profile of Nitrofurazone has been extensively evaluated through clinical trials and pharmacokinetic studies. While generally well-tolerated, the compound may cause gastrointestinal discomfort and rare but serious adverse effects when used during pregnancy or in patients with pre-existing liver conditions. These risks necessitate careful patient monitoring and adherence to recommended dosages.

Innovations in drug delivery systems have further enhanced the therapeutic potential of Nitrofurazone. Advanced formulations, such as sustained-release matrices and nanoencapsulated particles, aim to improve bioavailability and reduce side effects. These developments align with global efforts to optimize pharmaceutical interventions for chronic infections.

The environmental impact of Nitrofurazone has also been a subject of interest. Research into its degradation pathways suggests that proper disposal methods are essential to prevent ecological contamination. Regulatory agencies have implemented guidelines to ensure responsible usage and waste management practices.

The future of Nitrofurazone research lies in exploring its role in emerging therapeutic areas. Investigations into its anti-inflammatory properties have opened new avenues for treating chronic inflammatory diseases. Additionally, preclinical studies are assessing its potential as an anticancer agent, leveraging its ability to induce programmed cell death in malignant cells.

The integration of computational chemistry and artificial intelligence has accelerated the discovery of novel derivatives with enhanced properties. By modeling molecular interactions, researchers can predict the efficacy of modified Nitrofurazone analogs before conducting costly wet-lab experiments. This approach exemplifies the synergy between traditional pharmacology and cutting-edge technology.

Collaborative efforts between academic institutions and pharmaceutical companies have strengthened the pipeline for Nitrofurazone-based therapies. Public-private partnerships are funding interdisciplinary projects aimed at expanding the compound's applications across various medical specialties. Such collaborations are pivotal in addressing global health challenges effectively.

The regulatory landscape for Nitrofurazone continues to evolve in response to evolving scientific understanding and market demands. Agencies like the FDA and EMA regularly review available evidence to update guidelines on its use. These updates ensure that patients receive evidence-based care while minimizing unnecessary risks.

In conclusion, Nitrofurazone remains a cornerstone in antimicrobial therapy due to its broad-spectrum activity and adaptability to new research findings. Its continued relevance is underscored by ongoing investigations into novel applications and improved delivery systems. As science advances, Nitrofurazone is poised to remain a vital component of modern medicine.